![molecular formula C25H33N3O2 B4066410 1-(2-methylphenyl)-4-[1-(3-phenoxypropanoyl)-3-piperidinyl]piperazine](/img/structure/B4066410.png)
1-(2-methylphenyl)-4-[1-(3-phenoxypropanoyl)-3-piperidinyl]piperazine
Overview
Description
1-(2-methylphenyl)-4-[1-(3-phenoxypropanoyl)-3-piperidinyl]piperazine is a chemical compound that has gained significant attention in the field of scientific research due to its potential use in the development of new drugs.
Scientific Research Applications
Antiallergy and Antidepressant Applications
Piperazine derivatives have shown significant promise in antiallergy and antidepressant applications. For instance, a series of 1-(aryloxy)-4-(4-arylpiperazinyl)-2-butanol derivatives were prepared and evaluated for their antiallergy activity, revealing several compounds with greater activity than the parent compound in passive foot anaphylaxis and guinea pig anaphylaxis assays (Walsh et al., 1990). Furthermore, another study identified novel piperazine-1-yl-1H-indazole derivatives synthesized for potential medicinal chemistry applications, indicating their importance in developing new therapeutic agents (Balaraju, Kalyani, & Laxminarayana, 2019).
Anticancer and Enzyme Inhibition
Research into piperazine compounds has also extended into anticancer and enzyme inhibition. Compounds with piperazine moieties have been synthesized and evaluated for their cytotoxic and carbonic anhydrase enzyme inhibitory effects, providing insights into lead compounds for anticancer drug development (Yamali, Gul, Sakagami, & Supuran, 2016). Additionally, derivatives of piperazine have been explored for their antimicrobial activities, with some showing significant efficacy against various microorganisms, highlighting their potential in addressing infectious diseases (Bektaş et al., 2010).
Molecular Docking and Pharmacological Evaluations
The scientific community has employed molecular docking studies to understand the interaction between piperazine derivatives and biological targets. For example, the synthesis and docking studies of a novel piperazine-1-yl-1H-indazole compound provided valuable information for its potential antiviral activity, showcasing the utility of these compounds in drug discovery and development processes (Balaraju, Kalyani, & Laxminarayana, 2019).
properties
IUPAC Name |
1-[3-[4-(2-methylphenyl)piperazin-1-yl]piperidin-1-yl]-3-phenoxypropan-1-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H33N3O2/c1-21-8-5-6-12-24(21)27-17-15-26(16-18-27)22-9-7-14-28(20-22)25(29)13-19-30-23-10-3-2-4-11-23/h2-6,8,10-12,22H,7,9,13-20H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJGZFCIQIOUXSI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N2CCN(CC2)C3CCCN(C3)C(=O)CCOC4=CC=CC=C4 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H33N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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